Cas no 2680674-30-8 (tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate)

• Product Name: tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate
• CAS No: 2680674-30-8
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6153450
• PubChem ID: 165913165
• Update Time: 2025-06-12

tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680674-30-8
• EN300-28277797
• tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate

• Inchi： 1S/C12H24N2O3/c1-5-16-14-8-6-10(7-9-14)13-11(15)17-12(2,3)4/h10H,5-9H2,1-4H3,(H,13,15)
• InChI Key： DGVJLTTTYKEKKO-UHFFFAOYSA-N
• SMILES： O(CC)N1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.8Ų

Additional information on tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate (CAS No. 2680674-30-8): Properties, Applications, and Industry Insights

The compound tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate (CAS No. 2680674-30-8) is a specialized carbamate derivative with a unique molecular structure, combining a piperidine ring and a tert-butoxycarbonyl (Boc) protecting group. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for complex molecules. The presence of both the ethoxy and Boc functional groups enhances its solubility and stability, making it a valuable intermediate in multi-step synthetic pathways.

In recent years, the demand for high-purity intermediates like tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate has surged, driven by advancements in drug discovery and peptide synthesis. Researchers frequently explore its utility in protecting group strategies, particularly for amine functionalities, where the Boc group offers selective deprotection under mild acidic conditions. This aligns with the growing trend toward green chemistry, as the compound’s efficient deprotection minimizes waste generation compared to traditional methods.

The compound’s piperidine scaffold is a recurring motif in bioactive molecules, contributing to its relevance in CNS drug development. With increasing interest in neurological therapeutics, tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate is often investigated for its potential to modulate receptor binding affinity or improve blood-brain barrier penetration. These properties are critical for addressing unmet medical needs in conditions like Alzheimer’s disease and Parkinson’s disease, topics frequently searched in academic and pharmaceutical circles.

From a synthetic perspective, the compound’s ethoxy substituent introduces steric and electronic effects that influence reactivity, a feature exploited in catalyzed cross-coupling reactions. This adaptability has made it a subject of studies in organocatalysis and transition-metal catalysis, areas trending in methodology development publications. Its compatibility with flow chemistry systems further enhances its appeal for industrial-scale applications, where process intensification is a key focus.

Quality control of tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate relies on advanced analytical techniques such as HPLC, NMR, and mass spectrometry, ensuring compliance with stringent pharmaceutical-grade standards. The compound’s stability under various storage conditions (e.g., inert atmosphere, low humidity) is frequently queried in chemical forums, reflecting end-user concerns about long-term shelf life and handling protocols.

Emerging applications in bioconjugation chemistry and prodrug design have expanded the compound’s utility beyond traditional roles. For instance, its incorporation into targeted drug delivery systems leverages the Boc group’s orthogonality with other protecting groups—a hot topic in precision medicine discussions. Such innovations align with search trends around next-generation therapeutics and personalized treatment options.

In conclusion, tert-butyl N-(1-ethoxypiperidin-4-yl)carbamate (CAS No. 2680674-30-8) represents a multifaceted tool for modern synthetic chemists, bridging fundamental research and industrial applications. Its structural features cater to evolving needs in medicinal chemistry, process optimization, and sustainable synthesis, making it a compound of enduring scientific and commercial interest.